N-(4-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide
• InChI: InChI=1S/C24H21N3O3/c1-30-19-13-11-17(12-14-19)15-25-22(28)16-27-21-10-6-5-9-20(21)23(26-24(27)29)18-7-3-2-4-8-18/h2-14H,15-16H2,1H3,(H,25,28)
• InChI Key: JHFCMVQNUMNFAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol
• CAS No.: 932452-27-2

Description

N-(4-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, also known as MBQOA, is a synthetic compound that has been extensively studied for its potential therapeutic applications.

Scientific Research Applications

Structural Aspects and Properties

Research on related amide-containing isoquinoline derivatives has highlighted the significance of structural aspects in determining the properties of these compounds. For instance, Karmakar et al. (2007) explored the structural aspects of salt and inclusion compounds of 8-hydroxyquinoline-based amides, revealing how molecular structures influence properties like fluorescence and crystal formation (Karmakar, Sarma, & Baruah, 2007).

Synthesis Methods

Studies have also delved into the synthesis methods of related compounds, providing insights into chemical reactions and displacements that could be relevant to the synthesis of "N-(4-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide". Beak and Selling (1989) discussed the use of displacement reactions to form nitrogen-containing rings, offering a perspective on synthetic approaches that may apply to similar compounds (Beak & Selling, 1989).

Potential Applications

While the direct applications of "this compound" were not specified, the research on related compounds suggests a wide range of potential applications. For example, Amer et al. (2020) synthesized a series of N'-substituted benzylidene derivatives and tested them for inhibitory activities against human monoamine oxidase, indicating potential therapeutic applications in areas such as neurodegenerative diseases (Amer et al., 2020).

Mechanism of Action

Target of Action

The primary targets of this compound, also known as N-(4-methoxybenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, are the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) . These receptors play crucial roles in cell proliferation and angiogenesis, respectively, and are often upregulated in certain types of cancers, including triple-negative breast cancer .

Mode of Action

The compound interacts with its targets (EGFR and VEGFR-2) by binding to their active sites, thereby inhibiting their activity . This inhibition prevents the downstream signaling pathways associated with cell proliferation and angiogenesis, leading to a reduction in tumor growth .

Pharmacokinetics

In silico models suggest that the compound and its derivatives meet the admet and drug-likeness requirements without a single instance of lipinski’s rule of five violations .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the inhibition of cell proliferation and angiogenesis, leading to a reduction in tumor growth . This is particularly relevant in the context of triple-negative breast cancer, where EGFR and VEGFR-2 are often upregulated .